4-ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-ethyl-3-[(4-methylphenoxy)methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C12H15N3OS/c1-3-15-11(13-14-12(15)17)8-16-10-6-4-9(2)5-7-10/h4-7H,3,8H2,1-2H3,(H,14,17)
• InChI Key: GNAJXKMTYGQCMD-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=S)COC2=CC=C(C=C2)C
• Molecular Formula: C12H15N3OS
• DSSTOX Substance ID: DTXSID50354348
• Molecular Weight: 249.33 g/mol
• CAS No.: 335215-56-0

Description

4-ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C12H15N3OS and its molecular weight is 249.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Urease Inhibition and Anti-proliferative Activity :A study by (Ali et al., 2022) discussed the synthesis of a library of 1,2,4-triazoles, including derivatives similar to the compound . These compounds demonstrated significant urease inhibitory and anti-proliferative activities. This suggests their potential use in addressing conditions related to urease activity and cancer research.

• DNA Methylation Inhibition :Another application is in the field of epigenetics, particularly DNA methylation. The study by (Hovsepyan et al., 2018) synthesized new 4-substituted 4H-1,2,4-triazole-3-thiol derivatives, focusing on their potential as DNA methylation inhibitors. This is significant in the study of cancer and other diseases where DNA methylation plays a critical role.

• Pharmacological Properties :The research paper by (Maliszewska-Guz et al., 2005) highlights the pharmacological properties of derivatives of 4-methyl-4H-1,2,4-triazole-3-thiol, including their effects on the central nervous system. This indicates potential applications in neuropharmacology and the development of CNS-targeted drugs.

• Antimicrobial Activities :A study by (Bayrak et al., 2009) explored the antimicrobial activities of various 1,2,4-triazoles. The compounds showed promising results against a range of pathogenic strains, suggesting their use in developing new antimicrobial agents.

• Oxidative Stress Prevention :Research by (Aktay et al., 2005) investigated the effects of thiazolo[3,2-b]-1,2,4-triazoles on preventing ethanol-induced oxidative stress in mice. This points to potential applications in protecting against oxidative stress-related damage.

• Corrosion Inhibition :The paper by (Yadav et al., 2013) examined benzimidazole derivatives, including a compound structurally similar to 4-ethyl-5-[(4-methylphenoxy)methyl]-4H-1,2,4-triazole-3-thiol, for their role as corrosion inhibitors. This suggests potential industrial applications in preventing metal corrosion.